Cas no 1343306-94-4 (4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylpyrimidine)

• Product Name: 4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylpyrimidine
• CAS No: 1343306-94-4
• MF: C₇H₅ClN₄O
• MW: 196.593799352646
• MDL: MFCD19626409
• CID: 4590686
• PubChem ID: 63988927
• Update Time: 2025-05-24

4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]pyrimidine
• 4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylpyrimidine

• MDL： MFCD19626409
• Inchi： 1S/C7H5ClN4O/c8-3-6-11-7(12-13-6)5-1-2-9-4-10-5/h1-2,4H,3H2
• InChI Key： ZPBYOBMASVOHIT-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2N=C(CCl)ON=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylpyrimidine

Introduction to CAS No. 1343306-94-4: 4-5-(Chloromethyl)-1,2,4-Oxadiazol-3-Ylpyrimidine

The compound with CAS No. 1343306-94-4, commonly referred to as 4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylpyrimidine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and structural versatility. The 1,2,4-oxadiazole ring system is a key feature of this molecule, contributing to its reactivity and stability under various conditions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylpyrimidine, allowing researchers to explore its properties in greater depth. The molecule's structure incorporates a pyrimidine ring fused with an oxadiazole moiety, creating a unique platform for functionalization. This structural arrangement makes it an attractive candidate for applications in drug discovery, material science, and advanced chemical manufacturing.

One of the most promising areas of research involving this compound is its potential as a building block in medicinal chemistry. The oxadiazole ring is known for its ability to form hydrogen bonds and participate in π-interactions, which are critical for drug-target binding. Recent studies have demonstrated that derivatives of CAS No. 1343306-94-4 exhibit potent inhibitory activity against several enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings highlight the compound's potential as a lead molecule for developing novel therapeutic agents.

In addition to its medicinal applications, CAS No. 1343306-94-4 has shown promise in the field of material science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Recent research has explored its use in creating porous materials with high surface area and selective adsorption properties, which could find applications in gas storage and catalysis.

The synthesis of CAS No. 1343306-94-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the chloromethyl group at the 5-position of the oxadiazole ring is achieved through a carefully controlled alkylation reaction. This step is critical for ensuring the compound's stability and reactivity under various experimental conditions.

From an environmental standpoint, the development of efficient and sustainable synthetic routes for CAS No. 1343306-94-midium has been a focus of recent research efforts. Green chemistry principles have been applied to minimize waste generation and reduce the use of hazardous reagents during the synthesis process. These advancements not only enhance the compound's commercial viability but also align with global efforts to promote environmentally friendly chemical practices.

In conclusion, CAS No. 1343306-midium: [product name] stands at the forefront of modern chemical innovation due to its versatile structure and wide-ranging applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future advancements in science and technology.